Cas no 1239710-15-6 (Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)-)

Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)- structure
1239710-15-6 structure
Product Name:Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)-
CAS No:1239710-15-6
MF:C13H14Cl3NO3
MW:338.614161014557
CID:5687313
Update Time:2023-09-25

Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)-
    • Inchi: 1S/C13H14Cl3NO3/c1-20-11(18)10(17-12(19)13(14,15)16)8-7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,17,19)/t10-/m0/s1
    • InChI Key: LANWDFYLSLPELF-JTQLQIEISA-N
    • SMILES: C1(CC[C@H](NC(C(Cl)(Cl)Cl)=O)C(OC)=O)=CC=CC=C1

Experimental Properties

  • Density: 1.361±0.06 g/cm3(Predicted)
  • Boiling Point: 439.6±45.0 °C(Predicted)
  • pka: 10.08±0.46(Predicted)

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